3-(dimethylamino)-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C21H29N7O2/c1-26(2)17-7-5-6-16(14-17)19(29)22-15-18-23-20(27-8-3-4-9-27)25-21(24-18)28-10-12-30-13-11-28/h5-7,14H,3-4,8-13,15H2,1-2H3,(H,22,29)
• InChI Key: IOAPNDMILBXBDF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=NC(=NC(=N2)N3CCOCC3)N4CCCC4
• Molecular Formula: C21H29N7O2
• Molecular Weight: 411.5 g/mol

Description

3-(dimethylamino)-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C21H29N7O2 and its molecular weight is 411.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Heterocyclic Chemistry and Drug Discovery

Compounds containing triazine rings, such as 1,3,5-triazines, are of significant interest in heterocyclic chemistry due to their diverse biological activities and potential use in drug discovery. The synthesis of novel triazine derivatives has been explored for their antitumor, antimicrobial, and anti-inflammatory properties. For instance, triamino-substituted 1,3,5-triazine and pyrimidine derivatives have been synthesized and tested for antitumor activities against human cancer cell lines, with some compounds showing promising results due to their ability to inhibit cyclooxygenase-2 (COX-2) selectively, alongside analgesic and anti-inflammatory activities (Matsuno et al., 2000).